Cas no 40312-34-3 (Adenosine A1 receptor activator T62)

Adenosine A1 receptor activator T62 structure
40312-34-3 structure
Product Name:Adenosine A1 receptor activator T62
CAS No:40312-34-3
MF:C15H14ClNOS
MW:291.795761585236
CID:326801
PubChem ID:24724635
Update Time:2025-04-19

Adenosine A1 receptor activator T62 Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-chlorophenyl)-
    • (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(4-chlorophenyl)methanone
    • T62
    • (2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-chlorophenyl)methanone
    • (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(4-chlorophenyl)-methanone
    • (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-(4-chlorophenyl)methanone
    • (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(4-chlorophenyl)methanone
    • 2-Amino-3-(4-chlorobenzoyl)-5,6,7,8-tetrahydrobenzothiophene
    • AC1LH2S9
    • AC1Q50OD
    • ST080935
    • SureCN135569
    • Adenosine A1 receptor activator T62
    • 9Q765ZIF8L
    • Oprea1_077736
    • T62, >=98% (HPLC), crystalline
    • HY-106199
    • (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-(4-chlorophenyl)-methanone
    • Oprea1_104969
    • 3-(4-chlorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
    • OTZVBZFYMFTYKH-UHFFFAOYSA-N
    • UNII-9Q765ZIF8L
    • T-62
    • DB12919
    • CS-0025214
    • NCGC00165911-01
    • EN300-11598
    • BDBM50080540
    • MFCD02738687
    • AS-16827
    • Q27272890
    • DTXSID20193322
    • CHEMBL57997
    • (2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-yl)-(4-chloro-phenyl)-methanone
    • (2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-chlorophenyl)methanone
    • SCHEMBL135569
    • 40312-34-3
    • Z57052872
    • AKOS000591044
    • NS00068295
    • DA-78152
    • G13160
    • AG-690/40696959
    • BRD-K09001147-001-01-6
    • (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(4-chlorophenyl)methanone; Compound T 62; T 62 (pharmaceutical); T62
    • BRD-K09001147-001-02-4
    • MDL: MFCD02738687
    • Inchi: 1S/C15H14ClNOS/c16-10-7-5-9(6-8-10)14(18)13-11-3-1-2-4-12(11)19-15(13)17/h5-8H,1-4,17H2
    • InChI Key: OTZVBZFYMFTYKH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=C(N)SC2CCCCC=21)=O

Computed Properties

  • Exact Mass: 291.04862
  • Monoisotopic Mass: 291.0484629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Solubility: DMSO: ~20 mg/mL
  • PSA: 43.09

Adenosine A1 receptor activator T62 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

Adenosine A1 receptor activator T62 Pricemore >>

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